Cas no 2918779-66-3 (4-(4-Hydroxyphenyl)-3-methylsulfanyl-phenol)

• Product Name: 4-(4-Hydroxyphenyl)-3-methylsulfanyl-phenol
• CAS No: 2918779-66-3
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 6801028
• PubChem ID: 102093976
• Update Time: 2025-10-19

4-(4-Hydroxyphenyl)-3-methylsulfanyl-phenol Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-[1,1'-biphenyl]-4,4'-diol
• G15190
• 2918779-66-3
• 4-(4-HYDROXYPHENYL)-3-METHYLSULFANYL-PHENOL
• 4-(4-Hydroxyphenyl)-3-methylsulfanyl-phenol

• Inchi： 1S/C13H12O2S/c1-16-13-8-11(15)6-7-12(13)9-2-4-10(14)5-3-9/h2-8,14-15H,1H3
• InChI Key： HMKGSQMRGOLASG-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CC=1C1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 232.05580079g/mol
• Monoisotopic Mass: 232.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.8Ų

Additional information on 4-(4-Hydroxyphenyl)-3-methylsulfanyl-phenol

4-(4-Hydroxyphenyl)-3-methylsulfanyl-phenol: A Comprehensive Overview

The compound 4-(4-Hydroxyphenyl)-3-methylsulfanyl-phenol, identified by the CAS number 2918779-66-3, is a biologically active aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. Recent studies have shed light on its synthesis, properties, and potential uses, making it a subject of interest for researchers worldwide.

Structural Features and Synthesis

The molecular structure of 4-(4-Hydroxyphenyl)-3-methylsulfanyl-phenol consists of a phenol group attached to a methylsulfanyl group at the 3-position and a hydroxyl group at the 4-position of the aromatic ring. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity. The synthesis of this compound involves multi-step organic reactions, including nucleophilic aromatic substitution and oxidation processes. Researchers have optimized these steps to achieve high yields and purity, ensuring its suitability for further studies.

Biological Activity and Applications

Recent investigations into the biological activity of 4-(4-Hydroxyphenyl)-3-methylsulfanyl-phenol have revealed its potential as an antioxidant and anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to scavenge free radicals, making it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, this compound has shown anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways.

Environmental Impact and Safety Considerations

Understanding the environmental impact of 4-(4-Hydroxyphenyl)-3-methylsulfanyl-phenol is essential for its safe handling and application. Research indicates that this compound undergoes biodegradation under specific environmental conditions, reducing its persistence in ecosystems. However, further studies are required to fully assess its long-term effects on aquatic and terrestrial environments.

Conclusion

The compound 4-(4-Hydroxyphenyl)-3-methylsulfanyl-phenol (CAS No. 2918779-66-3) represents a valuable addition to the arsenal of bioactive molecules with diverse applications. Its unique chemical structure, coupled with promising biological activities, positions it as a key player in drug discovery and material science. Continued research into its properties will undoubtedly unlock new opportunities for leveraging this compound in innovative ways.